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Compound of Interest

Compound Name: PROTAC BET degrader-2

Cat. No.: B2804755 Get Quote

In-Depth Technical Guide: PROTAC BET
Degrader-2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of PROTAC BET degrader-2, a

potent and selective degrader of Bromodomain and Extra-Terminal (BET) family proteins. This

document details its chemical properties, mechanism of action, and key experimental protocols

for its characterization.

Core Data Summary
Property Value Source(s)

CAS Number 2093388-33-9 [1][2][3][4]

Molecular Weight 770.84 g/mol [2][3][4]

Molecular Formula C41H42N10O6 [3][4]

Mechanism of Action
PROTAC BET degrader-2 operates via the proteolysis-targeting chimera (PROTAC)

mechanism. This heterobifunctional molecule consists of a ligand that binds to BET proteins

and another ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase. By simultaneously
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binding to both the target protein and the E3 ligase, PROTAC BET degrader-2 facilitates the

formation of a ternary complex. This proximity induces the ubiquitination of the BET protein,

marking it for degradation by the 26S proteasome. This targeted degradation approach offers a

powerful alternative to traditional inhibition, leading to the efficient removal of BET proteins from

the cellular environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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